Cas no 1806865-94-0 (Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806865-94-0
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4850610
• Update Time: 2025-10-24

Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-2-16-9(15)6-4(12)3-5(13)14-7(6)8(10)11/h3,8H,2H2,1H3,(H4,12,13,14)
• InChI Key： KUZTZBFCOZULHJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C=C(N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806865-94-0)

Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806865-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and diamino functional groups. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its versatile reactivity and ability to act as a building block for more complex molecules.

The compound's CAS number 1806865-94-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for pyridine-based compounds has surged, driven by their role in designing novel therapeutics. Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate stands out due to its fluorinated moiety, which enhances metabolic stability and bioavailability—a key consideration in modern drug development. This aligns with current trends in medicinal chemistry, where fluorination is a strategic tool to optimize drug candidates.

From a synthetic perspective, the compound's carboxylate ester group offers flexibility for further derivatization, making it valuable for combinatorial chemistry and high-throughput screening. Its diamino substituents also enable participation in diverse coupling reactions, such as Buchwald-Hartwig amination, which is widely used in constructing nitrogen-rich heterocycles. These attributes have positioned Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate as a subject of interest in peer-reviewed journals and patent applications.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorescent probes and organic electronic materials. The difluoromethyl group's electron-withdrawing properties can influence π-conjugation, a feature exploited in developing optoelectronic devices. Such interdisciplinary relevance has spurred discussions in forums and conferences, with researchers querying its synthetic routes, spectroscopic data, and scalability—topics frequently searched in academic and industrial databases.

In summary, Ethyl 4,6-diamino-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806865-94-0) exemplifies the convergence of synthetic chemistry and applied sciences. Its multifaceted utility underscores the importance of pyridine derivatives in addressing contemporary challenges in healthcare and technology. As research progresses, this compound is poised to play a pivotal role in innovations tailored to global needs.